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Compound of Interest

Compound Name:
9-Fluorenylmethyl

pentafluorophenyl carbonate

Cat. No.: B1301036 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of 9-Fluorenylmethyl pentafluorophenyl carbonate (Fmoc-OPfp), ensuring the

safety of laboratory personnel and compliance with regulations.

Physicochemical Properties
A summary of the key quantitative data for 9-Fluorenylmethyl pentafluorophenyl carbonate
is presented below for easy reference.

Property Value

CAS Number 88744-04-1[1][2]

Molecular Formula C₂₁H₁₁F₅O₃[3]

Molecular Weight 406.31 g/mol [3]

Appearance White to almost white powder or crystal[3]

Melting Point 83 - 87 °C[3]

Purity ≥ 97% - 98% (HPLC)[3][4]

Hazard Identification and Safety Precautions
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According to available safety data sheets, 9-Fluorenylmethyl pentafluorophenyl carbonate
is not classified as a hazardous substance or mixture.[1][2] However, it is crucial to adhere to

standard laboratory safety protocols to minimize any potential risks.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Hand Protection: Wear suitable protective gloves.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

Respiratory Protection: Under normal use conditions with adequate ventilation, no protective

equipment is typically needed.[2] A particle filter is recommended if dust formation is likely.[2]

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Prevent the formation and dispersion of dust.[1]

Ensure adequate ventilation, preferably with a local exhaust system.[1]

Wash hands thoroughly after handling.[1]

Store in a tightly closed container in a cool, dry, and well-ventilated area, protected from

moisture and under an inert atmosphere.[2]

Accidental Release Measures
In the event of a spill:

Wear suitable protective equipment.[1]

Keep unnecessary personnel away from the spill area.[1]

Prevent the product from entering drains.[1]
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For solid spills, sweep up the material and place it into a suitable container for disposal,

avoiding dust formation.[2]

Disposal Procedures
The disposal of 9-Fluorenylmethyl pentafluorophenyl carbonate and its contaminated

packaging must be conducted in accordance with all local, regional, and national regulations.[1]

Step-by-Step Disposal Protocol:

Waste Characterization: Although not classified as hazardous, it is best practice to treat all

chemical waste with caution. Chemical waste generators must determine if a discarded

chemical is classified as hazardous waste according to local regulations.

Containerization:

Place the waste material in a clearly labeled, sealed, and suitable container.

Before disposing of the original container, ensure it is completely empty.[1]

Engage a Licensed Waste Disposal Company: Entrust the disposal of the chemical waste to

a licensed and qualified waste disposal company.[1]

Documentation: Maintain all necessary records of the disposal process as required by your

institution and local authorities.

It is imperative to consult with your institution's environmental health and safety (EHS)

department for specific guidance on disposal procedures.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 9-
Fluorenylmethyl pentafluorophenyl carbonate.
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Transfer to a licensed
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End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 9-Fluorenylmethyl pentafluorophenyl carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1301036?utm_src=pdf-body-img
https://www.benchchem.com/product/b1301036?utm_src=pdf-body
https://www.benchchem.com/product/b1301036?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. tcichemicals.com [tcichemicals.com]

2. fishersci.com [fishersci.com]

3. chemimpex.com [chemimpex.com]

4. keyorganics.net [keyorganics.net]
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Pentafluorophenyl Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301036#9-fluorenylmethyl-pentafluorophenyl-
carbonate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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